BENGHE Foundational & Exploratory

Check Availability & Pricing

Cimaterol-d7 CAS number and molecular weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cimaterol-d7

Cat. No.: B565682

Technical Guide: Cimaterol-d7

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on Cimaterol-d7, a
deuterated analog of the potent (3-adrenergic receptor agonist, Cimaterol. This guide is
intended for research, scientific, and drug development professionals, offering detailed data,
experimental protocols, and insights into its mechanism of action.

Core Compound Data

Cimaterol-d7 is primarily utilized as an internal standard for the precise quantification of
Cimaterol in complex biological matrices through mass spectrometry-based assays.[1][2] Its
isotopic labeling ensures distinct mass-to-charge (m/z) ratios, facilitating accurate and reliable

measurements.
Parameter Value Source(s)
CAS Number 1228182-44-2 [1103114]
Molecular Formula C12H10D7NsO
Molecular Weight 226.33 g/mol
Synonyms CL 263780-d7, Cimaterolum-

d7
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Mechanism of Action: B-Adrenergic Receptor
Agonism

Cimaterol, and by extension its deuterated form, acts as a potent agonist for -adrenergic
receptors. It exhibits high affinity for 1, 2, and 33 adrenergic receptors. The activation of
these G-protein coupled receptors initiates a downstream signaling cascade, primarily through
the Gas subunit, which stimulates adenylyl cyclase. This leads to an increase in intracellular
cyclic adenosine monophosphate (CAMP) levels, which in turn activates Protein Kinase A
(PKA). The subsequent phosphorylation of various cellular proteins by PKA mediates the
physiological effects of Cimaterol, such as increased protein synthesis in skeletal muscle and
alterations in fat deposition. In animal studies, Cimaterol has been shown to enhance carcass
mass by promoting muscle growth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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